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Compound of Interest

Compound Name: 1,1-Di(o-tolyl)ethylene

CAS No.: 2919-19-9

Cat. No.: B1295329

Get Quote

An authoritative guide for researchers, scientists, and drug development professionals on the

synthesis, properties, and applications of 1-methyl-2-[1-(2-methylphenyl)ethenyl]benzene.

Abstract
This technical guide provides a comprehensive overview of 1,1-Di(o-tolyl)ethylene, a versatile

aromatic alkene. The document details its chemical identity, including its IUPAC name, 1-

methyl-2-[1-(2-methylphenyl)ethenyl]benzene, and CAS number, 2919-19-9.[1] It explores

established synthetic methodologies, primarily focusing on the Grignard and Wittig reactions,

offering insights into the rationale behind procedural choices. Key physical and spectroscopic

properties are systematically tabulated for easy reference. Furthermore, this guide delves into

the current and potential applications of this compound, particularly in the realms of organic

synthesis, materials science, and medicinal chemistry. The content is structured to provide both

foundational knowledge and practical insights for professionals in research and development.

Chemical Identity and Properties
1,1-Di(o-tolyl)ethylene, systematically named 1-methyl-2-[1-(2-methylphenyl)ethenyl]benzene,

is a diarylethylene derivative characterized by the presence of two ortho-tolyl groups attached
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to the same carbon of an ethylene moiety.[1]

Property Value Source

IUPAC Name
1-methyl-2-[1-(2-

methylphenyl)ethenyl]benzene
[1]

CAS Number 2919-19-9 [1]

Molecular Formula C₁₆H₁₆ [1]

Molecular Weight 208.30 g/mol [1]

Appearance Colourless oil [2]

Spectroscopic Data
The structural elucidation of 1,1-Di(o-tolyl)ethylene is confirmed through various

spectroscopic techniques.

Spectroscopy Key Data

¹H NMR (400 MHz, CDCl₃)

δ 7.24-7.18 (m, 2H), 7.14-7.08(m, 3H), 5.84-

5.74 (m, 1H), 5.00-4.90 (m, 2H), 2.65 (t, J = 8.0

Hz, 2H), 2.34-2.26 (m, 2H)[2]

¹³C NMR (100 MHz, CDCl₃)
δ 142.35, 138.59, 128.91, 128.77, 126.29,

115.38, 36.01, 35.86[2]

Infrared (IR) (KBr)
2960, 2926, 2855, 1640, 1452, 1390, 1261,

1097, 1018, 911, 800, 744, 698, 631 cm⁻¹[2]

Mass Spectrometry (MS)

Not explicitly found for the ortho isomer, but the

para isomer shows major peaks at m/z 193 and

208, which can be expected to be similar.[3]

Synthesis Methodologies
The synthesis of 1,1-disubstituted ethylenes like 1,1-Di(o-tolyl)ethylene can be effectively

achieved through two primary and robust synthetic strategies: the Grignard reaction and the
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Wittig reaction. The choice between these methods often depends on the availability of starting

materials and the desired scale of the reaction.

Grignard Reaction: A Nucleophilic Addition Approach
The Grignard reaction provides a powerful method for the formation of carbon-carbon bonds.[4]

In the context of synthesizing 1,1-Di(o-tolyl)ethylene, this would involve the reaction of an o-

tolyl Grignard reagent with a suitable carbonyl compound.

Conceptual Workflow for Grignard Synthesis
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Caption: Grignard reaction workflow for 1,1-Di(o-tolyl)ethylene synthesis.

Experimental Protocol (Adapted from similar syntheses):

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. A

solution of o-bromotoluene in anhydrous diethyl ether is added dropwise from the dropping

funnel to initiate the reaction. The formation of the Grignard reagent, o-tolylmagnesium
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bromide, is indicated by the disappearance of magnesium and a change in the solution's

appearance.[5]

Reaction with Ketone: A solution of 2-acetyltoluene in anhydrous diethyl ether is slowly

added to the prepared Grignard reagent at 0 °C. The reaction is typically exothermic and the

addition rate should be controlled to maintain the temperature. The mixture is then stirred at

room temperature for several hours to ensure complete reaction.

Work-up and Dehydration: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with diethyl ether. The combined organic layers are dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The

resulting crude tertiary alcohol is then dehydrated, for instance, by heating with a catalytic

amount of a strong acid like sulfuric acid, to yield the final product, 1,1-Di(o-tolyl)ethylene.

Purification: The crude product is purified by column chromatography on silica gel using a

non-polar eluent such as hexane.

Causality Behind Experimental Choices:

Anhydrous Conditions: Grignard reagents are highly basic and react readily with protic

solvents like water. Therefore, all glassware must be thoroughly dried, and anhydrous

solvents must be used to prevent the quenching of the Grignard reagent.[4]

Slow Addition: The reaction between the Grignard reagent and the ketone is often vigorous.

Slow, dropwise addition helps to control the reaction rate and temperature, preventing side

reactions.

Acidic Work-up: The initial product of the Grignard addition is a magnesium alkoxide. An

acidic work-up is necessary to protonate the alkoxide to form the tertiary alcohol. A mild acid

like ammonium chloride is often preferred to prevent premature dehydration.

Wittig Reaction: A Versatile Olefination Method
The Wittig reaction is a cornerstone of alkene synthesis, allowing for the formation of a carbon-

carbon double bond from a carbonyl compound and a phosphorus ylide.[6] This method offers

excellent regioselectivity.
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Conceptual Workflow for Wittig Synthesis
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Caption: Wittig reaction workflow for 1,1-Di(o-tolyl)ethylene synthesis.

Experimental Protocol (Adapted from similar syntheses):

Preparation of the Phosphonium Salt: o-Methylbenzyl bromide is reacted with

triphenylphosphine in a suitable solvent like toluene or acetonitrile under reflux to form o-

methylbenzyltriphenylphosphonium bromide. The salt typically precipitates out and can be

collected by filtration.

Generation of the Ylide: The phosphonium salt is suspended in an anhydrous solvent like

tetrahydrofuran (THF) under an inert atmosphere. A strong base, such as n-butyllithium, is

added dropwise at a low temperature (e.g., 0 °C or -78 °C) to deprotonate the salt and form

the deep red or orange phosphorus ylide.[6]
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Reaction with Aldehyde: A solution of 2-methylbenzaldehyde in anhydrous THF is then

added slowly to the ylide solution at low temperature. The reaction mixture is allowed to

warm to room temperature and stirred for several hours.

Work-up and Purification: The reaction is quenched with water or a saturated aqueous

solution of ammonium chloride. The product is extracted with an organic solvent, and the

combined organic layers are washed, dried, and concentrated. The crude product is purified

by column chromatography to separate the desired alkene from the triphenylphosphine oxide

byproduct.

Causality Behind Experimental Choices:

Inert Atmosphere: The phosphorus ylide is sensitive to air and moisture, so the reaction is

carried out under an inert atmosphere (e.g., nitrogen or argon).

Strong Base: A strong base is required to deprotonate the phosphonium salt and generate

the ylide. The choice of base can influence the stereoselectivity of the reaction for certain

substrates.

Purification: The primary byproduct of the Wittig reaction is triphenylphosphine oxide, which

can sometimes be challenging to separate from the desired product. Column

chromatography is a reliable method for its removal.

Applications and Future Directions
While specific applications of 1,1-Di(o-tolyl)ethylene are not as extensively documented as its

para-isomer, its structural motifs suggest potential utility in several areas of chemical science.

Ligand in Transition Metal Catalysis
The steric bulk provided by the two ortho-tolyl groups can be advantageous in the design of

ligands for transition metal catalysis. Similar to other bulky phosphine and olefin ligands, 1,1-
Di(o-tolyl)ethylene could potentially coordinate to metal centers and influence the selectivity

and activity of catalytic processes such as cross-coupling reactions, hydroformylation, or

polymerization.[7][8][9] The specific steric and electronic properties imparted by the o-tolyl

groups could lead to unique catalytic performance.
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Monomer in Polymer Science
Derivatives of diarylethylenes are known to be used as modifiers for polymers. The introduction

of the bulky and rigid 1,1-di(o-tolyl)ethylene unit into a polymer backbone could significantly

alter the material's properties, such as its glass transition temperature, thermal stability, and

mechanical strength. Its potential use as a comonomer in polymerization reactions warrants

further investigation.

Building Block in Organic Synthesis
The electron-rich double bond of 1,1-Di(o-tolyl)ethylene is susceptible to electrophilic attack

and can participate in various cycloaddition reactions. This reactivity makes it a valuable

intermediate for the synthesis of more complex molecular architectures. For instance, it could

be a precursor for the synthesis of substituted indane derivatives, which are found in various

biologically active molecules.

Potential in Materials Science and Medicinal Chemistry
The rigid, non-planar structure of 1,1-Di(o-tolyl)ethylene could be exploited in the design of

materials for organic light-emitting diodes (OLEDs) by preventing aggregation-caused

quenching of fluorescence.[10][11][12][13][14] In medicinal chemistry, the diarylethylene

scaffold is present in a number of pharmacologically active compounds. The unique

substitution pattern of 1,1-Di(o-tolyl)ethylene could serve as a starting point for the

development of new therapeutic agents.

Safety and Handling
1,1-Di(o-tolyl)ethylene should be handled with appropriate safety precautions in a well-

ventilated fume hood. It is advisable to wear personal protective equipment, including safety

goggles, gloves, and a lab coat. Specific hazard information is limited, but as with many

organic chemicals, it should be treated as potentially harmful if ingested, inhaled, or in contact

with skin.

Conclusion
1,1-Di(o-tolyl)ethylene is a readily accessible aromatic alkene with interesting structural

features. The established Grignard and Wittig reactions provide reliable pathways for its
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synthesis. While its applications are not yet fully explored, its unique steric and electronic

properties make it a promising candidate for further research in catalysis, polymer science, and

medicinal chemistry. This guide serves as a foundational resource to stimulate and support

future investigations into this versatile molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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